2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-N-[(oxolan-2-yl)methyl]acetamide

• IUPAC Name: 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C9H15N5O2S/c10-8-12-9(14-13-8)17-5-7(15)11-4-6-2-1-3-16-6/h6H,1-5H2,(H,11,15)(H3,10,12,13,14)
• InChI Key: YYJFOWRRPGLQND-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CSC2=NNC(=N2)N
• Molecular Formula: C9H15N5O2S
• Molecular Weight: 257.32 g/mol
• CAS No.: 690643-21-1

Description

2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-N-[(oxolan-2-yl)methyl]acetamide is a useful research compound. Its molecular formula is C9H15N5O2S and its molecular weight is 257.31. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antiexudative Activity

• A study by Chalenko et al. (2019) focused on the synthesis of pyrolin derivatives of 2-[(5-amino-1H-1,2,4-triazol-3-yl)sulfanyl]-N-acetamides, analyzing their anti-exudative activity. This research highlights the potential of these compounds in addressing inflammatory conditions, as some derivatives showed significant anti-exudative properties surpassing that of the reference drug diclofenac sodium (Chalenko et al., 2019).

Antiviral and Virucidal Activity

• Wujec et al. (2011) synthesized 2-[(4-Methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide derivatives and assessed their antiviral and virucidal activities against human adenovirus type 5 and ECHO-9 virus. Some of these derivatives demonstrated potential in reducing viral replication (Wujec et al., 2011).

Antimicrobial Screening

• MahyavanshiJyotindra et al. (2011) explored the synthesis of N-(4-aryl amine)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives. These compounds were tested for their in-vitro antibacterial, antifungal, and anti-tuberculosis activity, highlighting the broad-spectrum pharmaceutical potential of these derivatives (MahyavanshiJyotindra et al., 2011).

Anticancer Activity

• Horishny et al. (2021) prepared 2-(4-Oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives and tested them for anticancer activity. Notably, some of these derivatives showed potent and selective cytotoxic effects against leukemia cell lines, indicating their potential in cancer treatment (Horishny et al., 2021).

Future Directions

The future directions for research on this compound could include further exploration of its potential applications, such as its use as a precursor for pesticides, and its potential antifungal and anticancer activities. Further studies could also investigate its physical and chemical properties, and optimize its synthesis process.

Mechanism of Action

Target of Action

Compounds with similar structures, such as those containing the 1,2,4-triazole moiety, have been shown to interact with a variety of targets, including enzymes and receptors .

Mode of Action

It is known that 1,2,4-triazole derivatives can interact with their targets through various mechanisms, such as inhibition or activation of enzymatic activity . The specific interaction would depend on the structure of the compound and the nature of its target.

Biochemical Pathways

These could include pathways related to cell cycle regulation, signal transduction, and metabolic processes .

Result of Action

Based on the potential targets and pathways that could be affected, it is likely that this compound could have a range of effects at the molecular and cellular level .